Cas no 1259329-36-6 (Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate)

• Product Name: Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate
• CAS No: 1259329-36-6
• MF: C₁₅H₁₄Cl₂N₂O₂
• MW: 325.189861774445
• CID: 2854680
• PubChem ID: 73555040
• Update Time: 2025-06-20

Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2137198
• Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate
• 1259329-36-6
• Methyl3,6-dichloro-4-((2-methylbenzyl)amino)picolinate

• Inchi： 1S/C15H14Cl2N2O2/c1-9-5-3-4-6-10(9)8-18-11-7-12(16)19-14(13(11)17)15(20)21-2/h3-7H,8H2,1-2H3,(H,18,19)
• InChI Key： FAAPSBYGMBUKIL-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=NC(=CC=1NCC1C=CC=CC=1C)Cl

Computed Properties

• Exact Mass: 324.0432331Da
• Monoisotopic Mass: 324.0432331Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 51.2Ų

Additional information on Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate

Professional Introduction to Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate (CAS No. 1259329-36-6)

Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate, identified by its CAS number 1259329-36-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of chloro and amino substituents, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The synthesis and characterization of Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate involve meticulous attention to detail to ensure high purity and yield. The process typically involves multi-step organic reactions, including chlorination, amination, and esterification, which are critical in introducing the desired functional groups into the molecular framework. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate with greater accuracy. Molecular docking studies have shown that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions suggest potential applications in the treatment of metabolic disorders and inflammatory conditions.

In vitro studies have demonstrated that Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate possesses significant anti-inflammatory properties. The compound has been found to modulate the activity of key inflammatory cytokines and chemokines, thereby reducing inflammation and promoting tissue repair. These findings are particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, research indicates that Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate may have anticancer potential. Preclinical studies have shown that the compound can inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The mechanisms underlying these effects appear to involve the disruption of signaling pathways that are crucial for cancer cell survival and progression.

The pharmacokinetic properties of Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate are also of great interest. Studies have revealed that the compound exhibits good oral bioavailability and a favorable distribution pattern within the body. These characteristics make it a promising candidate for development into an oral therapeutic agent. Furthermore, preliminary toxicology studies suggest that the compound is well-tolerated at doses relevant to its intended therapeutic use.

The development of novel pharmaceutical agents relies heavily on collaboration between academic researchers and industry partners. Companies specializing in contract research organizations (CROs) play a pivotal role in this process by providing expertise in synthetic chemistry, biological testing, and regulatory compliance. The synthesis and characterization of compounds like Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate often involve interdisciplinary teams working in close coordination to ensure successful outcomes.

The future prospects for Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in drug delivery systems may further enhance the efficacy and safety of this compound by improving its bioavailability and targeting specificity. As our understanding of biological mechanisms continues to evolve, new opportunities for utilizing compounds like this one are likely to emerge.

In conclusion, Methyl 3,6-dichloro-4-((2-methylbenzyl)amino)picolinate represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Its potential applications in treating metabolic disorders, inflammatory conditions, and cancer make it a compelling candidate for further development. With continued investment in research and collaboration across multiple disciplines, this compound has the potential to contribute significantly to improving human health.